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Compound of Interest

Compound Name: S-(4-ethynylphenyl) ethanethioate

Cat. No.: B3323765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of S-(4-
ethynylphenyl) ethanethioate, a compound of interest in various research and development

applications. The data presented herein is compiled from verified chemical databases.

Core Molecular Data
The fundamental molecular characteristics of S-(4-ethynylphenyl) ethanethioate are essential

for a range of experimental and computational applications, from reaction stoichiometry to

molecular modeling.

Data Summary

The molecular formula and weight are summarized in the table below for quick reference.

Property Value

Molecular Formula C10H8OS[1]

Molecular Weight 176.23 g/mol [2]

CAS Number 170159-24-7[1]
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Detailed experimental protocols for the determination of molecular weight and formula are

beyond the scope of this guide. However, standard analytical techniques used for such

characterization include:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a

highly accurate molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the arrangement of atoms, thereby verifying the molecular formula.

Elemental Analysis: To determine the percentage composition of each element (C, H, O, S)

in the compound, which is then used to derive the empirical and molecular formulas.

Logical Data Relationship
The relationship between the compound's name and its fundamental properties can be

visualized as a direct logical flow. The chemical name defines the structure, from which the

molecular formula is derived. The molecular weight is then calculated from this formula using

the atomic weights of the constituent elements.
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Caption: Logical flow from compound name to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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